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Compound of Interest

Compound Name: Malathion beta-Monoacid-d5

Cat. No.: B15294239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Malathion beta-Monoacid-d5, a

deuterated metabolite of the organophosphate insecticide Malathion. Given the specialized

nature of this isotopically labeled compound, this guide also includes extensive data on its non-

deuterated counterpart, Malathion beta-Monoacid, and the related alpha-isomer, which serve

as crucial reference points for research and development.

Chemical Identity and Properties
Malathion beta-Monoacid-d5 is a stable, isotopically labeled form of Malathion beta-

Monoacid. The "d5" designation indicates the presence of five deuterium atoms, typically on

the ethyl ester group. This labeling makes it an ideal internal standard for quantitative analysis

by mass spectrometry, allowing for precise measurement of the non-labeled metabolite in

biological and environmental samples.
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Compound CAS Number Molecular Formula

Malathion beta-Monoacid-d5 1346599-04-9 C₈H₁₀D₅O₆PS₂

Malathion beta-Monoacid 1642-51-9 C₈H₁₅O₆PS₂

Malathion alpha-Monoacid 1190-29-0 C₈H₁₅O₆PS₂

Malathion (Parent Compound) 121-75-5 C₁₀H₁₉O₆PS₂

Physicochemical Data of Malathion Monoacids
The following table summarizes key physicochemical properties for the non-deuterated alpha

and beta monoacid metabolites of Malathion. These properties are essential for developing

analytical methods, understanding environmental fate, and assessing toxicokinetics.

Property Malathion beta-Monoacid Malathion alpha-Monoacid

Molecular Weight 302.3 g/mol [1] 302.305 g/mol [2]

Boiling Point Not available 405°C at 760 mmHg[2]

Density Not available 1.388 g/cm³[2]

Water Solubility 145 mg/L at 25°C[1] Not available

Vapor Pressure 1.2 x 10⁻⁴ mmHg at 20°C[1] 1.08 x 10⁻⁷ mmHg at 25°C[2]

pKa Not available 2.77±0.23 (Predicted)[3]

LogP Not available 2.29390[2]

Physical Form Not available Oil[3]

Metabolic Pathway of Malathion
Malathion itself exhibits relatively low toxicity in mammals. However, it is metabolically activated

to its more toxic oxygen analog, malaoxon, and detoxified through hydrolysis by

carboxylesterases. The primary detoxification pathway involves the hydrolysis of one of the

carboxyl ester linkages, leading to the formation of malathion monocarboxylic acids (alpha and
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beta isomers). Further hydrolysis can produce the dicarboxylic acid. These acidic metabolites

are more water-soluble and are readily excreted in the urine.[4]
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Sample Preparation Solid Phase Extraction (SPE) Analysis

1. Urine Sample 2. Spike with IS
(Malathion beta-Monoacid-d5) 3. Acidify 4. Load onto SPE Cartridge 5. Wash 6. Elute Analytes 7. Dry & Reconstitute 8. HPLC Separation 9. MS/MS Detection 10. Data Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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